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Compound of Interest

Compound Name: 2-Nitrodibenzofuran

Cat. No.: B152082 Get Quote

For immediate release:

This document provides essential safety and logistical information for the proper disposal of 2-
Nitrodibenzofuran, intended for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety and environmental

protection.

I. Understanding the Hazards
2-Nitrodibenzofuran is a chemical compound that presents several hazards. It is harmful if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.

Furthermore, it is harmful to aquatic life with long-lasting effects. Proper handling and disposal

are therefore imperative to mitigate these risks.

II. Quantitative Data Summary
A summary of the key quantitative data for 2-Nitrodibenzofuran is provided in the table below.

This information is critical for understanding the physical properties and potential hazards of

the compound.
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Property Value Source

Melting Point 42 - 44 °C (108 - 111 °F)

Boiling Point 153 °C (307 °F) at 31 hPa

Autoignition Temperature 200 °C (392 °F)

III. Personal Protective Equipment (PPE)
Before handling 2-Nitrodibenzofuran, ensure the following personal protective equipment is

worn:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear appropriate protective gloves.

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.

Respiratory Protection: In case of insufficient ventilation, wear a suitable respiratory

instrument.

IV. Spill Management
In the event of a spill, follow these procedures:

Evacuate: Keep unnecessary personnel away from the spill area.[1]

Ventilate: Ensure adequate ventilation.[2]

Containment: Prevent the spill from entering drains, waterways, or soil.[2][3] Cover drains.

Cleanup: For small spills, absorb with an inert, non-combustible material like dry sand.[4]

Collect the material and place it in a suitable container for disposal.[4]

Decontamination: Clean the affected area thoroughly.

V. Disposal Procedure
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The disposal of 2-Nitrodibenzofuran must be conducted in accordance with all applicable

federal, state, and local regulations.[5] Chemical waste generators must ensure complete and

accurate classification of the waste.[5]

Step 1: Waste Collection and Segregation

Collect waste 2-Nitrodibenzofuran and any contaminated materials (e.g., absorbent pads,

gloves) in a designated, properly labeled, and sealed container.[6][7]

The container must be made of a compatible material and kept closed except when adding

waste.[7][8]

Store the waste container in a designated satellite accumulation area, away from

incompatible materials such as strong oxidizing agents.[5][6]

Step 2: Labeling

Clearly label the waste container with "Hazardous Waste" and the chemical name "2-
Nitrodibenzofuran".[8] The label should also indicate the associated hazards (e.g., Harmful,

Irritant, Environmental Hazard).

Step 3: Arrange for Professional Disposal

Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.[9]

Do not attempt to treat or dispose of the chemical waste yourself without proper training and

facilities.

Provide the disposal company with the Safety Data Sheet (SDS) for 2-Nitrodibenzofuran.

Disclaimer: No specific, validated experimental protocol for the neutralization or chemical

deactivation of 2-Nitrodibenzofuran was found in the searched literature. The disposal

procedure outlined above is based on general best practices for the management of hazardous

chemical waste. Always consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance.

VI. Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of 2-
Nitrodibenzofuran.

Caption: Workflow for the proper disposal of 2-Nitrodibenzofuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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